Cas no 963-92-8 ([1,1'-Biphenyl]-2-yl(cyclohexyl)methanone)

• Product name: [1,1'-Biphenyl]-2-yl(cyclohexyl)methanone
• CAS No: 963-92-8
• MF: C₁₉H₂₀O
• MW: 264.3615
• CID: 1093278
• PubChem ID: 18780373

[1,1'-Biphenyl]-2-yl(cyclohexyl)methanone Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-yl(cyclohexyl)methanone
• cyclohexyl-(2-phenylphenyl)methanone
• 963-92-8

• Inchi： InChI=1S/C19H20O/c20-19(16-11-5-2-6-12-16)18-14-8-7-13-17(18)15-9-3-1-4-10-15/h1,3-4,7-10,13-14,16H,2,5-6,11-12H2
• InChI Key： FVBVSLZEYWMBGV-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)C(=O)C2=CC=CC=C2C3=CC=CC=C3

Computed Properties

• Exact Mass: 264.151415257g/mol
• Monoisotopic Mass: 264.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 5.3

Additional information on [1,1'-Biphenyl]-2-yl(cyclohexyl)methanone

Comprehensive Guide to [1,1'-Biphenyl]-2-yl(cyclohexyl)methanone (CAS No. 963-92-8): Properties, Applications, and Market Insights

[1,1'-Biphenyl]-2-yl(cyclohexyl)methanone (CAS No. 963-92-8) is a specialized organic compound with a unique molecular structure that combines biphenyl and cyclohexyl moieties. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "[1,1'-Biphenyl]-2-yl(cyclohexyl)methanone uses", "CAS 963-92-8 properties", and "biphenyl derivatives in drug development", highlighting its growing relevance in scientific and industrial communities.

The chemical formula of [1,1'-Biphenyl]-2-yl(cyclohexyl)methanone is C₁₉H₂₀O, with a molecular weight of 264.36 g/mol. Its structure features a biphenyl group attached to a cyclohexyl ketone, which contributes to its distinct physicochemical properties. The compound typically appears as a white to off-white crystalline powder with a melting point range of 85-90°C. These characteristics make it particularly valuable for applications requiring thermal stability and controlled release properties. Recent studies have explored its potential as a building block for advanced materials and pharmaceutical intermediates, addressing current market demands for innovative chemical solutions.

In pharmaceutical research, [1,1'-Biphenyl]-2-yl(cyclohexyl)methanone serves as a crucial intermediate for developing novel therapeutic agents. Its structural features allow for modifications that can enhance drug bioavailability and target specificity. The compound's biphenyl component is particularly interesting to medicinal chemists, as it resembles structures found in many FDA-approved drugs. Current trends in drug discovery emphasize the need for multifunctional scaffolds, and this compound fits perfectly into this paradigm. Researchers investigating "biphenyl-based drug candidates" or "cyclohexyl ketone pharmaceuticals" often encounter this versatile molecule in their work.

The agrochemical industry has also found valuable applications for CAS 963-92-8. Its structural properties make it suitable for developing new-generation crop protection agents with improved environmental profiles. As sustainability becomes a key concern in agriculture, chemical solutions that combine efficacy with reduced ecological impact are in high demand. The compound's stability under various environmental conditions makes it attractive for formulating controlled-release pesticides and plant growth regulators. These applications align with current industry trends toward green chemistry and precision agriculture technologies.

Material science represents another promising area for [1,1'-Biphenyl]-2-yl(cyclohexyl)methanone applications. The compound's aromatic and aliphatic components provide unique opportunities for creating advanced polymers with tailored properties. Researchers working on high-performance materials for electronics, coatings, or specialty plastics frequently investigate similar biphenyl derivatives. The growing interest in organic electronic materials and smart coatings has increased the relevance of such compounds in cutting-edge material development.

From a market perspective, the demand for [1,1'-Biphenyl]-2-yl(cyclohexyl)methanone has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical industries. Manufacturers and suppliers often search for information on "CAS 963-92-8 suppliers" and "biphenyl ketone pricing trends", reflecting the compound's commercial importance. The global market for specialty chemicals like this is expected to expand further, driven by increasing R&D investments and the need for innovative chemical solutions across multiple industries.

Quality control and analytical characterization of [1,1'-Biphenyl]-2-yl(cyclohexyl)methanone are critical aspects for both producers and end-users. Standard analytical techniques include HPLC, GC-MS, and NMR spectroscopy to ensure purity and confirm structural integrity. These quality assurance measures are particularly important for pharmaceutical applications, where stringent regulatory requirements apply. Professionals searching for "CAS 963-92-8 analytical methods" or "biphenyl ketone purity standards" demonstrate the technical considerations surrounding this compound.

Safety considerations for handling [1,1'-Biphenyl]-2-yl(cyclohexyl)methanone follow standard laboratory practices for organic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. Material safety data sheets (MSDS) provide detailed handling instructions, and queries like "CAS 963-92-8 safety data" are common among laboratory personnel and industrial users.

The synthesis of [1,1'-Biphenyl]-2-yl(cyclohexyl)methanone typically involves Friedel-Crafts acylation reactions, with various published routes offering different yields and purity levels. Process chemists often optimize these synthetic methods to improve efficiency and reduce environmental impact. Recent literature searches show growing interest in "green synthesis of biphenyl ketones" and "catalytic methods for CAS 963-92-8 production", reflecting the industry's move toward more sustainable manufacturing processes.

Looking ahead, the future applications of [1,1'-Biphenyl]-2-yl(cyclohexyl)methanone appear promising, particularly in emerging fields such as bioconjugation chemistry and functional material design. Its structural versatility allows for numerous derivatization possibilities, making it a valuable tool for researchers developing next-generation chemical solutions. As scientific understanding of biphenyl-based compounds deepens, new uses for this molecule will likely continue to emerge across various technological domains.

For researchers and industry professionals seeking detailed technical information about CAS 963-92-8, numerous scientific publications and patent documents describe its properties and applications in depth. The compound's presence in both academic literature and industrial patents underscores its importance as a versatile chemical building block with significant potential for future innovations in multiple scientific and technological fields.